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Compound of Interest

Compound Name: 2-(Piperidin-4-yl)acetic acid

Cat. No.: B554703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Piperidin-4-yl)acetic acid, a

versatile chemical scaffold with significant applications in pharmaceutical research. This

document details its chemical properties, synthesis, and its role as a key building block in the

development of novel therapeutics, particularly as a gamma-aminobutyric acid (GABA)

analogue and as a precursor for potent enzyme inhibitors.

Core Compound Identification and Properties
2-(Piperidin-4-yl)acetic acid is a piperidine derivative characterized by an acetic acid moiety

attached to the 4-position of the piperidine ring. It is most commonly available as its

hydrochloride salt to improve stability and solubility.

Table 1: Physicochemical Properties of 2-(Piperidin-4-yl)acetic Acid and its Hydrochloride

Salt
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Property
2-(Piperidin-4-yl)acetic
acid

2-(Piperidin-4-yl)acetic
acid hydrochloride

CAS Number 51052-78-9 73415-84-6[1][2][3][4][5][6][7]

Molecular Formula C₇H₁₃NO₂ C₇H₁₄ClNO₂[1][2][6]

Molecular Weight 143.18 g/mol 179.64 g/mol [1][6]

IUPAC Name 2-(piperidin-4-yl)acetic acid
2-(piperidin-4-yl)acetic

acid;hydrochloride

Synonyms 4-Piperidineacetic acid
4-Carboxymethylpiperidine

hydrochloride[6]

Appearance Solid Pale yellow solid[3]

Melting Point Not readily available 158-159 °C[3]

Storage
Inert atmosphere, Room

Temperature
Room temperature[2][3]

Synthesis and Chemical Data
The synthesis of 2-(piperidin-4-yl)acetic acid and its derivatives is a critical aspect of its utility

in drug discovery. A common synthetic route involves the reductive amination of a suitable keto-

acid or the modification of pre-existing piperidine rings. For instance, derivatives can be

prepared by reacting 2-(piperidin-4-yl)acetic acid hydrochloride with various agents to modify

the piperidine nitrogen.

Biological Activity and Therapeutic Potential
2-(Piperidin-4-yl)acetic acid serves as a foundational structure for compounds targeting

various biological systems. Its structural similarity to GABA, the primary inhibitory

neurotransmitter in the central nervous system, makes it a valuable starting point for the design

of GABAergic modulators. Furthermore, its chemical handles allow for its incorporation into

more complex molecules, such as enzyme inhibitors and proteolysis-targeting chimeras

(PROTACs).

GABAergic System Modulation
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The GABAergic signaling pathway is crucial for regulating neuronal excitability. Dysregulation

of this system is implicated in numerous neurological and psychiatric disorders. GABA exerts

its effects through ionotropic GABA-A receptors and metabotropic GABA-B receptors. The

structural motif of 2-(piperidin-4-yl)acetic acid can be found in molecules designed to interact

with these receptors or associated proteins like GABA transporters (GATs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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